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Compound of Interest

Compound Name: C.l. Basic red 24

Cat. No.: B1629531

An In-depth Overview of the Chemical Structure, Properties, and Synthesis of a Key Azo Dye

C.l. Basic Red 24 is a cationic, single-azo dye known for its vibrant red hue. It is primarily used
in the textile industry for dyeing acrylic and diacetate fibers.[1][2] This technical guide provides
a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and
applications, tailored for researchers, scientists, and professionals in drug development and
related fields.

Chemical Structure and Identification

C.l. Basic Red 24 is synthesized through the diazotization of 2-cyano-4-nitroaniline, which is
then coupled with (N-ethylanilinoethyl)trimethylammonium methyl sulfate.[1] The resulting
structure contains a characteristic azo bond (-N=N-) linking the two aromatic moieties, and a
gquaternary ammonium group which imparts its cationic nature.

Chemical Structure:

(Note: This is a SMILES representation of the chemical structure, as a 2D diagram is not
available in the search results.)

Table 1: Chemical Identifiers for C.l. Basic Red 24
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Identifier

Value

Common Name

C.l. Basic Red 24

Synonyms

C.l. 11088, Cationic Red 24, Cationic Red 5BL

CAS Registry Number

37216-10-7[2]

Molecular Formula

C21H28N606S[2]

Molecular Weight

492.55 g/mol [2]

Chemical Class

Single Azo Dye[1]

Physicochemical and Technical Properties

C.l. Basic Red 24 is a dark blue-light red powder.[2] It is soluble in water, producing a blue-

tinged red solution.[1] Its properties as a dye, particularly its fastness, are crucial for its

industrial applications.

Table 2: Physicochemical and Fastness Properties of C.l. Basic Red 24

Property

Description

Physical Appearance

Dark blue light red powder.[2]

Solubility in Water

Soluble, forming a blu-ray red solution.[1]

Behavior in Strong Acid

In concentrated sulfuric acid, the dye appears

scarlet; upon dilution, it turns to a peach color.[1]

Thermal Stability

Stable during high-temperature dyeing at 120°C,

with no change in color.[1]

Light Fastness (1ISO) 6[1]
Perspiration Fastness (ISO) 5[1]
Ironing Fastness (ISO) 5[1]
Soaping Fastness (ISO) 5[1]
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Synthesis of C.l. Basic Red 24

The industrial synthesis of C.l. Basic Red 24 is a two-stage process characteristic of azo dye
production.

o Diazotization: The process begins with the diazotization of a primary aromatic amine, 2-
cyano-4-nitroaniline. This reaction is typically carried out in an acidic medium at low
temperatures with a source of nitrous acid (e.g., sodium nitrite) to form a reactive diazonium
salt.

e Azo Coupling: The resulting diazonium salt is then reacted with a coupling component, in this
case, (N-ethylanilinoethyl)trimethylammonium methyl sulfate. This electrophilic substitution
reaction forms the stable azo compound, C.l. Basic Red 24.

Below is a diagram illustrating the logical workflow of this synthesis process.

Stage 1: Diazotization

Sodium Nitrite &
Hydrochloric Acid (0-5°C)

'&‘Diazonium Salt Intermediate

2-Cyano-4-nitroaniline Azo Coupling

Stage 2: Azo Coupling v

(N-ethylanilinoethyl)trimethylammonium .
a— C.|.
methyl sulfate C.l. Basic Red 24

Click to download full resolution via product page

Caption: Synthesis workflow for C.l. Basic Red 24.

Experimental Protocols
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While specific industrial protocols are proprietary, the following sections outline generalized

methodologies for the synthesis and application of C.I. Basic Red 24 based on established

chemical principles.

General Synthesis Protocol

o Diazotization:

[¢]

Suspend 2-cyano-4-nitroaniline in an aqueous solution of hydrochloric acid.
Cool the suspension to 0-5°C in an ice bath with constant stirring.

Slowly add a concentrated aqueous solution of sodium nitrite dropwise, maintaining the
temperature below 5°C.

Continue stirring for 30-60 minutes after the addition is complete to ensure full conversion
to the diazonium salt. The completion can be monitored by testing for the absence of the
starting amine.

e Azo Coupling:

In a separate vessel, dissolve the coupling component, (N-
ethylanilinoethyl)trimethylammonium methyl sulfate, in water.

Slowly add the cold diazonium salt solution to the coupling component solution with
vigorous stirring.

Control the pH of the reaction mixture, typically maintaining slightly acidic to neutral
conditions to facilitate the coupling reaction.

Allow the reaction to proceed for several hours at a controlled temperature.

The resulting dye may precipitate from the solution and can be isolated by filtration,
followed by washing and drying.

General Protocol for Dyeing Acrylic Fibers

e Preparation of the Dyebath:
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[e]

Prepare a dyebath with a specific liquor-to-goods ratio (e.g., 20:1).

o

Add a dispersing agent and acetic acid to the bath to achieve a pH of approximately 4.5-
5.5.

o

Add sodium acetate as a pH buffer.

[¢]

Dissolve the required amount of C.I. Basic Red 24 in hot water and add it to the dyebath.

e Dyeing Process:

[¢]

Introduce the acrylic material into the dyebath at around 60°C.

[¢]

Gradually raise the temperature of the dyebath to the boil (approximately 100°C) over 30-
45 minutes.

[¢]

Maintain the dyeing at this temperature for 60-90 minutes, depending on the desired
shade depth.

[¢]

After dyeing, cool the bath slowly to 70°C before rinsing the material.
o After-treatment:
o Rinse the dyed material thoroughly with water.

o A washing step with a non-ionic detergent at 60-70°C can be performed to remove any
unfixed dye and improve fastness properties.

o Finally, rinse with cold water and dry.

Applications

The primary application of C.l. Basic Red 24 is in the coloration of various materials. Its
cationic nature makes it particularly effective for dyeing substrates with anionic characteristics.

o Textile Industry: It is extensively used for dyeing acrylic fibers, providing bright and strong red
shades with good fastness. It is also used for dyeing diacetate and for printing on these
fabrics.[1]
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» Other Applications: C.l. Basic Red 24 is also utilized in the coloring of paper, inks, and
fluorescent pigments.[2]

Conclusion

C.l. Basic Red 24 is a commercially significant cationic azo dye with well-defined chemical
properties and synthesis route. Its utility in the textile and other industries is a result of its
vibrant color, good solubility, and affinity for acrylic substrates. The information provided in this
guide serves as a foundational resource for researchers and scientists interested in the
chemistry and application of this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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